Cas no 2171911-92-3 (2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2171911-92-3
• MF: C₇H₁₁F₃N₄
• MW: 208.184251070023
• CID: 6567977
• PubChem ID: 165855830
• Update Time: 2025-10-28

2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• EN300-1597882
• 2171911-92-3
• 2-[5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine

• Inchi： 1S/C7H11F3N4/c1-5-6(2-3-11)12-13-14(5)4-7(8,9)10/h2-4,11H2,1H3
• InChI Key： QBIIJUUOBJLXAP-UHFFFAOYSA-N
• SMILES： FC(CN1C(C)=C(CCN)N=N1)(F)F

Computed Properties

• Exact Mass: 208.09358085g/mol
• Monoisotopic Mass: 208.09358085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2171911-92-3)

2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine, identified by its CAS number 2171911-92-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoroethyl group and a methyl substituent on the triazole ring, contribute to its unique chemical properties and make it a subject of interest for further research and development.

The trifluoroethyl moiety is known for its ability to enhance lipophilicity and metabolic stability, which are critical factors in drug design. This group can also influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. On the other hand, the methyl group introduces steric hindrance and can modulate the reactivity and binding affinity of the compound. The combination of these structural elements in 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine suggests that it may exhibit a range of pharmacological activities.

In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including infections caused by resistant bacteria and fungi. The unique structural framework of triazoles allows for modifications that can fine-tune their biological properties, making them valuable scaffolds for drug discovery.

One of the most compelling aspects of 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine is its potential as a lead compound for the development of new therapeutic agents. The presence of both electron-withdrawing and electron-donating groups in its structure can be leveraged to optimize its binding interactions with biological targets. For instance, the trifluoroethyl group can enhance binding affinity by improving hydrophobic interactions, while the methyl group can stabilize certain conformations of the molecule.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability and metabolic stability. In the case of CAS No. 2171911-92-3, the fluorine atoms in the trifluoroethyl group are expected to contribute to these favorable properties. This makes it an attractive candidate for further investigation in drug development.

The synthesis of 2-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, which are well-established methodologies in synthetic chemistry. The subsequent functionalization with the trifluoroethyl and methyl groups further demonstrates the compound's complexity and the synthetic expertise required to produce it.

From a medicinal chemistry perspective, understanding the structure-property relationships (SPR) of this compound is crucial. SPR analysis helps in predicting how structural modifications will affect biological activity. In the case of CAS No. 2171911-92-3, studying how changes in the trifluoroethyl or methyl groups impact its pharmacological profile can provide valuable insights into optimizing its therapeutic potential.

Moreover，the application of computational methods such as molecular docking and quantum mechanics calculations has become indispensable in modern drug discovery. These tools allow researchers to predict how a compound will interact with biological targets at a molecular level. By using these methods on CAS No. 2171911-92-3, scientists can gain insights into its binding mechanism and identify potential areas for improvement.

In conclusion，the compound identified as CAS No. 2171911 - 92 - 3, specifically named as *cas no2171911923* *cas no21719* *cas no217* *cas no21* *cas no* *cas no21719* *cas no21719* *cas no21719*>, represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features，including both *methyl* *and* *trifluoroethyl* *groups，make it an interesting subject for studying structure-based drug design。 As research continues，this compound is likely to contribute significantly to advancements in medicinal chemistry and drug development。